Cas no 2098065-88-2 (1-cyclopentyl-4-ethynyl-1H-pyrazole)

1-Cyclopentyl-4-ethynyl-1H-pyrazole is a specialized heterocyclic compound featuring a pyrazole core substituted with a cyclopentyl group at the 1-position and an ethynyl moiety at the 4-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for click chemistry applications due to the terminal alkyne functionality. The cyclopentyl group enhances steric and electronic properties, influencing selectivity in coupling reactions. Its well-defined molecular architecture is advantageous for designing pharmaceuticals, agrochemicals, and advanced materials. The compound’s stability and modularity facilitate further functionalization, supporting diverse research and industrial applications in medicinal chemistry and material science.

1-cyclopentyl-4-ethynyl-1H-pyrazole structure

2098065-88-2 structure

Product Name:1-cyclopentyl-4-ethynyl-1H-pyrazole

CAS No:2098065-88-2

MF:C₁₀H₁₂N₂

MW:160.215682029724

MDL:MFCD30483175

CID:5154397

PubChem ID:122240536

Update Time:2025-05-22

1-cyclopentyl-4-ethynyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-Cyclopentyl-4-ethynylpyrazole
- 1-cyclopentyl-4-ethynyl-1H-pyrazole
- MDL： MFCD30483175
- Inchi： 1S/C10H12N2/c1-2-9-7-11-12(8-9)10-5-3-4-6-10/h1,7-8,10H,3-6H2
- InChI Key： PXWJMDYNSIWHNN-UHFFFAOYSA-N
- SMILES： N1(C2CCCC2)C=C(C#C)C=N1

1-cyclopentyl-4-ethynyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1538501-1g	1-Cyclopentyl-4-ethynyl-1H-pyrazole	2098065-88-2	98%	1g	￥8751	2023-03-11
eNovation Chemicals LLC	Y1196039-1g	1-Cyclopentyl-4-ethynylpyrazole	2098065-88-2	95%	1g	$1085	2024-07-19
Enamine	EN300-22173242-0.05g	1-cyclopentyl-4-ethynyl-1H-pyrazole	2098065-88-2	95%	0.05g	$212.0	2023-09-16
Enamine	EN300-22173242-0.1g	1-cyclopentyl-4-ethynyl-1H-pyrazole	2098065-88-2	95%	0.1g	$317.0	2023-09-16
Enamine	EN300-22173242-0.25g	1-cyclopentyl-4-ethynyl-1H-pyrazole	2098065-88-2	95%	0.25g	$452.0	2023-09-16
Enamine	EN300-22173242-0.5g	1-cyclopentyl-4-ethynyl-1H-pyrazole	2098065-88-2	95%	0.5g	$713.0	2023-09-16
Enamine	EN300-22173242-1.0g	1-cyclopentyl-4-ethynyl-1H-pyrazole	2098065-88-2	95%	1.0g	$914.0	2023-07-10
Enamine	EN300-22173242-2.5g	1-cyclopentyl-4-ethynyl-1H-pyrazole	2098065-88-2	95%	2.5g	$1791.0	2023-09-16
Enamine	EN300-22173242-5.0g	1-cyclopentyl-4-ethynyl-1H-pyrazole	2098065-88-2	95%	5.0g	$2650.0	2023-07-10
Enamine	EN300-22173242-10.0g	1-cyclopentyl-4-ethynyl-1H-pyrazole	2098065-88-2	95%	10.0g	$3929.0	2023-07-10